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Compound of Interest |

Methyl 4-
Compound Name: (hydroxymethyl)cyclohexanecarbo

Xylate

Cat. No.: B180981

\ J

An In-depth Technical Guide to the Storage and Handling of Methyl 4-
(hydroxymethyl)cyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive information on the proper storage and handling of Methyl
4-(hydroxymethyl)cyclohexanecarboxylate, a versatile building block in organic synthesis.
Adherence to these guidelines is crucial to ensure the chemical's integrity, maximize safety,
and prevent potential hazards in the laboratory and manufacturing environments.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Methyl 4-
(hydroxymethyl)cyclohexanecarboxylate is fundamental for its safe handling and storage.
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Property Value Source
Molecular Formula CoH1603 [1]
Molecular Weight 172.22 g/mol [1]12]
Colorless to Pale-yellow Solid
Appearance o
or Liquid
Boiling Point 233°C to 250.7°C [1]
Melting Point 99.8°C [1]
Density 1.059 g/cm3 [1]
Flash Point 99.8+12.6 °C [3]
Soluble in organic solvents like
Solubility ether and alcohol; insoluble in [1]

water.

Storage Guidelines

Proper storage is essential to maintain the quality and stability of Methyl 4-

(hydroxymethyl)cyclohexanecarboxylate.

Storage Conditions

Parameter Recommendation Source
Store at room temperature or

Temperature ) [11[3114115]
refrigerated (2-8°C).[3][4][5]
Store in a dry, well-ventilated
place.[6][7] An inert

Atmosphere _ [L1[51[6]1[7]
atmosphere is recommended
for long-term storage.[5]

) Keep containers tightly closed.
Container [61[7]

[6]L7]
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Incompatible Materials

To prevent hazardous reactions, avoid storing Methyl 4-
(hydroxymethyl)cyclohexanecarboxylate with the following:

e Strong oxidizing agents

e Strong bases[8][9]

Handling Procedures

Safe handling practices are critical to minimize exposure and ensure personnel safety.

Personal Protective Equipment (PPE)

The following PPE should be worn when handling Methyl 4-
(hydroxymethyl)cyclohexanecarboxylate:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[7]
» Hand Protection: Wear protective gloves.[7]
« Skin and Body Protection: Wear protective clothing.[7][10]

o Respiratory Protection: Use only in a well-ventilated area. If ventilation is inadequate, wear
suitable respiratory equipment.

Personal Protective Equipment (PPE) for Handling

Eye Protection (Safety Goggles)

Requires Hand Protection (Gloves)
Handling Methyl 4-(hydroxymethyl)cyclohexanecarboxylate
Body Protection (Lab Coat)

Respiratory Protection (Use in Ventilated Area)
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Figure 1: Recommended Personal Protective Equipment.

General Hygiene Measures

e Avoid contact with skin, eyes, and clothing.[6][10]

Do not breathe dust, fume, gas, mist, vapors, or spray.[7]
Wash hands thoroughly after handling.[10]
Do not eat, drink, or smoke when using this product.[6]

Remove and wash contaminated clothing before reuse.[6]

Safety and Hazard Information

Methyl 4-(hydroxymethyl)cyclohexanecarboxylate is associated with the following hazards:

Hazard Statement Description Source
H302 Harmful if swallowed [11]
H312 Harmful in contact with skin [11]
H315 Causes skin irritation [11]
H319 Causes serious eye irritation [11]
H332 Harmful if inhaled [11]
H335 May cause respiratory irritation  [7][11]

Emergency Procedures

In the event of an emergency, follow these procedures:

First Aid Measures
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e If on skin: Wash off immediately with plenty of water for at least 15 minutes.[6] Get medical
attention.[6]

 If in eyes: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.[6] Get medical attention.[6]

« If inhaled: Move person to fresh air.[10] If breathing is difficult, give oxygen.[10] Get medical
attention.[10]

If swallowed: Clean mouth with water. Do NOT induce vomiting. Get medical attention.[7]

Spill and Leak Procedures

In case of a spill, adhere to the following steps:

Ensure adequate ventilation.[6]

o Wear appropriate personal protective equipment.[6]

o Contain the spill. Prevent further leakage or spillage if safe to do so0.[10]

o Absorb the spill. Use inert material (e.g., sand, vermiculite) to absorb the spill.[8]

e Collect the waste. Sweep up and shovel into suitable containers for disposal.[6][7]
e Clean the area.

» Avoid runoff into drains and waterways.[8]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.fishersci.co.uk/store/msds?partNumber=10051180&productDescription%3DMethyl+4-hydroxybenzoate%2C+99%25+100g&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10051180&productDescription%3DMethyl+4-hydroxybenzoate%2C+99%25+100g&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10051180&productDescription%3DMethyl+4-hydroxybenzoate%2C+99%25+100g&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10051180&productDescription%3DMethyl+4-hydroxybenzoate%2C+99%25+100g&countryCode=GB&language=en
https://aksci.com/sds/1617DA_SDS.pdf
https://aksci.com/sds/1617DA_SDS.pdf
https://aksci.com/sds/1617DA_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC330840100&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10051180&productDescription%3DMethyl+4-hydroxybenzoate%2C+99%25+100g&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10051180&productDescription%3DMethyl+4-hydroxybenzoate%2C+99%25+100g&countryCode=GB&language=en
https://aksci.com/sds/1617DA_SDS.pdf
https://pim-resources.coleparmer.com/sds/79422.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10051180&productDescription%3DMethyl+4-hydroxybenzoate%2C+99%25+100g&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC330840100&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/79422.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Ensure Adequate Ventilation

'

Wear Appropriate PPE

'

Contain Spill

'

Absorb with Inert Material

'

Collect Waste in Suitable Containers

'

Clean Spill Area

'

Dispose of Waste According to Regulations

Click to download full resolution via product page

Figure 2: Spill Response Workflow.

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[6]

e Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including carbon monoxide (CO) and carbon dioxide (CO2).[6][7]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[7]

Disposal Considerations

Dispose of waste and contaminated materials in accordance with local, regional, and national
regulations. Do not empty into drains.[7] Chemical waste generators must determine whether a
discarded chemical is classified as a hazardous waste.[7]

This guide is intended to provide comprehensive storage and handling information for Methyl
4-(hydroxymethyl)cyclohexanecarboxylate. Always refer to the specific Safety Data Sheet
(SDS) provided by the supplier for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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